Cas no 2228700-88-5 (4-amino-3-(2,4,6-trihydroxyphenyl)butanoic acid)

• Product Name: 4-amino-3-(2,4,6-trihydroxyphenyl)butanoic acid
• CAS No: 2228700-88-5
• MF: C₁₀H₁₃NO₅
• MW: 227.213923215866
• CID: 6300620
• PubChem ID: 165791497
• Update Time: 2025-07-21

4-amino-3-(2,4,6-trihydroxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(2,4,6-trihydroxyphenyl)butanoic acid
• EN300-1735490
• 2228700-88-5

• Inchi： 1S/C10H13NO5/c11-4-5(1-9(15)16)10-7(13)2-6(12)3-8(10)14/h2-3,5,12-14H,1,4,11H2,(H,15,16)
• InChI Key： VDMUQCFXQMHVEC-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C=1C(CN)CC(=O)O)O)O

Computed Properties

• Exact Mass: 227.07937252g/mol
• Monoisotopic Mass: 227.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 124Ų

Additional information on 4-amino-3-(2,4,6-trihydroxyphenyl)butanoic acid

Exploring the Potential of 4-amino-3-(2,4,6-trihydroxyphenyl)butanoic acid (CAS No. 2228700-88-5) in Modern Research and Applications

In the ever-evolving landscape of biochemical and pharmaceutical research, 4-amino-3-(2,4,6-trihydroxyphenyl)butanoic acid (CAS No. 2228700-88-5) has emerged as a compound of significant interest. This unique molecule, characterized by its trihydroxyphenyl moiety and butanoic acid backbone, offers a versatile platform for exploring novel therapeutic and industrial applications. Researchers are increasingly drawn to its potential in addressing contemporary challenges, such as oxidative stress management and metabolic regulation, which align with current health and wellness trends.

The structural complexity of 4-amino-3-(2,4,6-trihydroxyphenyl)butanoic acid lends itself to diverse functional roles. Its amino and hydroxyl groups facilitate interactions with biological systems, making it a candidate for studies in nutraceuticals and cosmeceuticals. These fields are currently booming due to consumer demand for natural and sustainable ingredients. For instance, the compound's antioxidant properties are being investigated for their potential in skincare formulations, a topic frequently searched in AI-driven platforms like "natural antioxidants for anti-aging."

From a synthetic chemistry perspective, the CAS No. 2228700-88-5 compound presents intriguing opportunities. Its trihydroxyphenyl group is a key feature shared with polyphenols, a class of compounds widely studied for their health benefits. This connection has sparked interest in its potential as a bioactive scaffold for drug development, particularly in areas like neuroprotection and glycemic control—topics that dominate health-related searches globally. Researchers are also exploring its role in enzyme modulation, a hot topic in precision medicine discussions.

The compound's relevance extends to the food and beverage industry, where its structural analogs are valued for their flavor-enhancing and preservative properties. With the rise of clean-label trends, searches for "natural food additives" have surged, positioning 4-amino-3-(2,4,6-trihydroxyphenyl)butanoic acid as a subject of commercial interest. Its potential to serve as a building block for biodegradable polymers further aligns with sustainability goals, another high-priority area in both academic and industrial research.

In analytical chemistry, the characterization of CAS No. 2228700-88-5 involves advanced techniques like HPLC-MS and NMR spectroscopy, methods frequently queried by professionals optimizing lab protocols. The compound's stability under various pH conditions is also a focus, as it relates to formulation challenges in nutraceutical delivery systems—a niche with growing online engagement.

As the scientific community continues to unravel the properties of 4-amino-3-(2,4,6-trihydroxyphenyl)butanoic acid, its interdisciplinary appeal becomes evident. Whether in answering search queries like "polyphenol derivatives for health" or addressing industrial needs for green chemistry solutions, this compound exemplifies the convergence of innovation and practicality. Future research directions may explore its synergistic effects with other bioactive molecules, a trending topic in systems biology circles.